Cas no 36681-67-1 (2H-Pyran, 3,6-dihydro-4,5-dimethyl-2-phenyl-)

• Product name: 2H-Pyran, 3,6-dihydro-4,5-dimethyl-2-phenyl-
• CAS No: 36681-67-1
• MF: C₁₃H₁₆O
• MW: 188.26554
• CID: 1477936
• PubChem ID: 10943236

2H-Pyran, 3,6-dihydro-4,5-dimethyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran, 3,6-dihydro-4,5-dimethyl-2-phenyl-
• 4,5-dimethyl-2-phenyl-3,6-dihydro-2H-pyran
• DTXSID20449210
• 36681-67-1
• 4,5-DimethyL2-phenyL3,6-dihydro-2H-pyran
• SCHEMBL7787548

• Inchi： InChI=1S/C13H16O/c1-10-8-13(14-9-11(10)2)12-6-4-3-5-7-12/h3-7,13H,8-9H2,1-2H3
• InChI Key： AQKZFTYJLAMOSD-UHFFFAOYSA-N
• SMILES： CC1=C(COC(C1)C2=CC=CC=C2)C

Computed Properties

• Exact Mass: 188.12018
• Monoisotopic Mass: 188.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų
• XLogP3: 2.1

Experimental Properties

• PSA: 9.23